Cas no 898768-70-2 (1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one)

• Product Name: 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one
• CAS No: 898768-70-2
• MF: C₁₅H₁₁Cl₂FO
• MW: 297.151645898819
• CID: 994152
• PubChem ID: 24726204
• Update Time: 2025-06-08

1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one
• 2',4'-DICHLORO-3-(4-FLUOROPHENYL)PROPIOPHENONE
• 898768-70-2
• MFCD03843595
• DTXSID30644597
• AKOS016021639
• 1-(2,4-Dichlorophenyl)-3-(4-fluorophenyl)-1-propanone

• MDL： MFCD03843595
• Inchi： 1S/C15H11Cl2FO/c16-11-4-7-13(14(17)9-11)15(19)8-3-10-1-5-12(18)6-2-10/h1-2,4-7,9H,3,8H2
• InChI Key： UYGVMEVDCYICQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 296.01700
• Monoisotopic Mass: 296.0170985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.94800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898768-70-2 and Product Name: 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one

The compound with the CAS number 898768-70-2 and the product name 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The presence of both chloro and fluoro substituents in its aromatic rings imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one in the design of small-molecule inhibitors targeting various biological pathways. Its structural motif, featuring a ketone group flanked by two distinct aromatic rings, allows for selective interactions with biological targets such as enzymes and receptors. This specificity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. The compound's ability to modulate protein-protein interactions has been particularly explored in the context of inflammatory diseases and cancer, where precise control over molecular recognition is essential.

In the realm of medicinal chemistry, the synthesis and optimization of 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one have been subjects of extensive research. The chloro and fluoro substituents play pivotal roles in determining the compound's pharmacokinetic properties, including solubility, metabolic stability, and bioavailability. Advanced synthetic methodologies have been employed to introduce these functional groups with high precision, enabling the creation of derivatives with tailored biological activities. For instance, modifications at the fluoro-substituted phenyl ring have been shown to significantly alter binding affinities and selectivity profiles.

One of the most compelling aspects of 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in disease pathogenesis. Notably, its interaction with cytochrome P450 enzymes has been studied to understand its metabolic fate and potential drug-drug interactions. The compound's unique electronic distribution also makes it an attractive candidate for developing photoactivatable probes used in biochemical assays.

The role of halogenated aromatic compounds like 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one in medicinal chemistry continues to evolve with advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify promising derivatives by predicting their binding modes and affinities to biological targets. The integration of machine learning algorithms has further accelerated this process by analyzing large datasets and identifying patterns that guide rational drug design.

Future directions in the study of this compound may include exploring its applications in nanomedicine and targeted drug delivery systems. The ability to functionalize both aromatic rings offers opportunities for conjugating additional moieties that enhance cellular uptake or tissue specificity. Such modifications could lead to more effective treatments for diseases that are currently challenging to address with conventional therapeutics.

Moreover, the environmental impact of halogenated compounds has been a topic of growing interest. While these substituents often enhance biological activity, their persistence in the environment raises concerns about long-term ecological effects. Research is ongoing to develop greener synthetic routes that minimize waste and reduce hazardous byproducts without compromising efficacy. This aligns with broader efforts in sustainable chemistry to ensure that advancements in pharmaceuticals do not come at an environmental cost.

In conclusion, 1-(2,4-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-70-2) exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features make it a versatile tool for drug discovery, while ongoing research continues to uncover new applications across multiple disciplines. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.